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Compound Name: BMS-566394
Cat. No.: B15590412
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of BMS-566394 in dimethyl sulfoxide (DMSO). BMS-566394 is a potent and
selective inhibitor of TNF-a converting enzyme (TACE), a key enzyme in the production of
tumor necrosis factor-alpha (TNF-a).[1][2] Proper preparation of a stock solution is critical for
accurate and reproducible experimental results in downstream applications. This guide
summarizes the key physicochemical properties of BMS-566394 and outlines a step-by-step
procedure for its dissolution in DMSO.

Physicochemical Properties and Storage

A summary of the essential data for BMS-566394 is presented in the table below. This
information is critical for calculating the required mass of the compound to achieve a desired
stock solution concentration.
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Parameter Value Source
Molecular Weight 462.43 g/mol [2]
Chemical Formula C22H21F3N404 [1][2]
Appearance Solid powder [2]
Solubility Soluble in DMSO [2]

Storage (Powder)

-20°C for long term (months to
years) or 0-4°C for short term

(days to weeks)

[2]

Storage (in DMSO)

-80°C for up to 6 months;
-20°C for up to 1 month.

[1]

Experimental Protocol: Preparation of a 10 mM
BMS-566394 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-566394 in DMSO.
This concentration is a common starting point for many in vitro experiments. Adjust the

calculations accordingly for a different desired concentration.

Materials:

Vortex mixer

BMS-566394 powder

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Anhydrous or molecular sieve-dried dimethyl sulfoxide (DMSO)
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure:

o Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle BMS-
566394 and DMSO in a well-ventilated area or a chemical fume hood.

o Calculate the Required Mass of BMS-566394: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (
g/mol ) x 1000 (mg/qg)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L
X 462.43 g/mol x 1000 mg/g = 4.62 mg

» Weighing BMS-566394:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

o Carefully weigh out the calculated mass (e.g., 4.62 mg) of BMS-566394 powder and add it
to the tube.

e Adding DMSO:

o Add the desired volume of DMSO (e.g., 1 mL) to the tube containing the BMS-566394
powder.

¢ Dissolution:
o Cap the tube securely.
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear. If necessary, gentle warming in a 37°C water bath can be used to aid dissolution.

» Aliquoting and Storage:
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o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Workflow and Signaling Pathway Diagrams

Workflow for BMS-566394 Stock Solution Preparation
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Preparation

Calculate required mass of BMS-566394

'

Weigh BMS-566394 powder

4
Add DMSO to powder

'

Vortex to dissolve

Storage

Aliquot into single-use volumes

'

Store at -20°C or -80°C

Ready for use

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for preparing a BMS-566394 stock solution in
DMSO.

BMS-566394 Mechanism of Action
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Caption: The inhibitory effect of BMS-566394 on the TACE-mediated cleavage of pro-TNF-a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BMS-
566394 Stock Solution in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590412/docs#application-notes-and-protocols-
preparation-of-bms-566394-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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